
Pyridine-d5: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridine-d5

Cat. No.: B057733 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and safety properties of specialized reagents is paramount. This guide provides

an in-depth overview of Pyridine-d5, a deuterated analog of pyridine commonly used in

nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic studies.

This document details the essential technical data, safety protocols, and handling procedures

for Pyridine-d5, ensuring its safe and effective use in a laboratory setting.

Chemical and Physical Properties
Pyridine-d5, also known as pentadeuteropyridine, is a form of pyridine where all five hydrogen

atoms on the aromatic ring have been replaced with deuterium isotopes. This isotopic

substitution makes it an ideal solvent for NMR analysis of organic compounds, as it does not

produce interfering signals in the proton NMR spectrum.
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Property Value

CAS Number 7291-22-7[1][2][3][4]

Molecular Formula C₅D₅N[3][4]

Molecular Weight 84.13 g/mol [3][4]

EC Number 230-720-2[1][4]

Appearance Colorless to light yellow liquid[1]

Purity ≥99.0% (atom % D)[1]

Flash Point 68°F[1]

Safety and Hazard Information
Pyridine-d5 is a highly flammable liquid and vapor and is harmful if swallowed, in contact with

skin, or inhaled.[1][2] It can cause severe skin, eye, and respiratory tract irritation, with the

potential for burns.[1] The central nervous system, kidneys, liver, and bone marrow are target

organs for potential damage.[1]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquid 2
H225: Highly flammable liquid

and vapor[2][5]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[5]

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin[5]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled[5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[5]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[6]
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Personal Protective Equipment (PPE) and Handling
Protocols
A detailed workflow for the safe handling of Pyridine-d5 is essential to minimize exposure and

prevent accidents.

A logical workflow for the safe handling of Pyridine-d5.

Experimental Protocol for Safe Handling:

Risk Assessment: Before handling, thoroughly review the Safety Data Sheet (SDS).[1][2][5]

[6]

Engineering Controls: All work with Pyridine-d5 must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2][6] Facilities should be equipped with an eyewash

station and a safety shower.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

Use non-sparking tools.[6]

Take precautionary measures against static discharge.[2][6]

Avoid breathing vapors or mist.

Avoid contact with skin and eyes.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][2]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

First Aid Measures
In the event of exposure, immediate action is critical. The following decision-making process

outlines the appropriate first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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